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Compound of Interest

Compound Name: Lasalocid

Cat. No.: B1674519

This technical support center provides troubleshooting guides and frequently asked questions
(FAQSs) for researchers, scientists, and drug development professionals investigating drug
interactions between the ionophore antibiotic Lasalocid and other classes of antibiotics.

Frequently Asked Questions (FAQS)

Q1: What is the primary mechanism of Lasalocid and how does it lead to interactions with
other antibiotics?

Al: Lasalocid is a carboxylic polyether ionophore that disrupts the normal physiological
processes of cells by creating pores in biological membranes, leading to an excessive influx of
cations and consequently, osmotic lysis[1]. This mechanism of action is the basis for its
anticoccidial activity. Drug interactions with other antibiotics are not fully elucidated for all
compounds, but a prominent hypothesis is the competition for metabolic pathways, particularly
detoxification in the liver. Some antibiotics can inhibit the cytochrome P450 enzymes
responsible for metabolizing Lasalocid, leading to its accumulation and subsequent toxicity.

Q2: Are there any known severe interactions between Lasalocid and other antibiotics that |
should be aware of before designing my experiment?

A2: Yes, co-administration of Lasalocid with certain antibiotics has been shown to cause
severe adverse effects, particularly in poultry. The most well-documented interactions are with
tiamulin and chloramphenicol, which can lead to severe myotoxicity[1]. Caution is also advised
when using Lasalocid with florfenicol due to its structural similarity to chloramphenicol.
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Q3: My poultry subjects are showing signs of leg weakness and ataxia after co-administration
of Lasalocid and an antibiotic. What could be the cause and what should | do?

A3: These clinical signs are indicative of myotoxicity, a known adverse effect of Lasalocid
toxicity which can be potentiated by other antibiotics. Immediately discontinue the
administration of both drugs. Collect blood samples to measure serum levels of creatine kinase
(CK) and aspartate aminotransferase (AST/GOT), which are key biomarkers for muscle
damage. Refer to the troubleshooting guide below for a more detailed workflow.

Troubleshooting Guides
Guide 1: Unexpected Clinical Signs of Toxicity

This guide provides a step-by-step process for troubleshooting unexpected clinical signs of
toxicity (e.g., ataxia, leg weakness, paralysis, decreased feed intake) observed during co-
administration of Lasalocid and another antibiotic in an experimental setting.
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Caption: Troubleshooting workflow for unexpected toxicity.
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Quantitative Data Summary

The following tables summarize quantitative data from studies on the interaction of Lasalocid
with other antibiotics.

Table 1: Interaction of Lasalocid and Chloramphenicol in Broiler Chicks

Lasalocid (90 Lasalocid (125

ppm) + ppm) +
Parameter Control Group . ] Reference
Chlorampheni Chlorampheni

col (500 ppm) col (500 ppm)

Severe growth
More frequent

depression,
o ) ) and severe
Clinical Signs Normal ataxia, leg 2]
symptoms than
weakness,
] 90 ppm group

paralysis

Creatine Kinase Markedly Markedly

o Normal [2]
(CK) Activity Increased Increased
Aspartate o o
) Significantly Significantly

Aminotransferas Normal [2]

Increased Increased

e (GOT) Activity

Table 2: Interaction of Lasalocid and Florfenicol in Broiler Chickens (Note: This study has been
retracted, interpret with caution)
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Control ] . Lasalocid +
Parameter Lasalocid Florfenicol . Reference
Group Florfenicol
Creatine o
. Significantly
Phosphokina Normal Normal Normal [3]
Increased
se (CPK)
. . Significantly
Uric Acid Normal Normal Normal [3]
Increased
Heart
) Significantly
Histopatholog  Normal Normal Normal [3]
Affected
y
Liver
. Significantly
Histopatholog  Normal Normal Normal [3]
Affected
y
Table 3: LD50 Values of Lasalocid in Different Species
Species LD50 (mg/kg Body Weight) Reference
Mice 146 [1]
Rat 122 [1]
Chickens 715 [1]
Horses 215 [1]
Cattle 50 [1]

Experimental Protocols

Protocol 1: In Vivo Assessment of Lasalocid and
Antibiotic Interaction in Poultry

This protocol outlines a general methodology for studying the in vivo interaction between

Lasalocid and another antibiotic in a poultry model.
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Caption: General workflow for in vivo interaction studies.
Detailed Steps:
» Animal Model: Utilize healthy broiler chickens of a specific age and breed.

e Housing and Diet: House the birds in appropriate conditions with ad libitum access to a
standard basal diet and water.

e Treatment Groups:
o Group 1: Control (no treatment).

o Group 2: Lasalocid administered in the feed at the desired concentration (e.g., 90-125
ppm).

o Group 3: Antibiotic of interest administered via feed or water at the recommended dosage.

o Group 4: Co-administration of Lasalocid and the antibiotic at the same dosages as
groups 2 and 3.

o Data Collection:

o Clinical Observations: Record any signs of toxicity, including changes in behavior, posture,
and gait, twice daily.

o Performance Parameters: Measure body weight and feed consumption weekly to calculate
feed conversion ratio.
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o Blood Sampling: Collect blood samples from a subset of birds in each group at baseline
and at specified time points during the treatment period. Analyze serum for CK, AST, and
other relevant biochemical markers.

o Necropsy and Histopathology: At the end of the study, or if severe toxicity is observed,
euthanize a subset of birds from each group. Perform a gross pathological examination
and collect tissue samples (skeletal muscle, heart, liver, kidney, and peripheral nerves) for
histopathological analysis.

 Statistical Analysis: Use appropriate statistical methods (e.g., ANOVA, t-tests) to compare
the data between the different treatment groups.

Protocol 2: In Vitro Assessment of Lasalocid and
Antibiotic Interaction

An in vitro approach can be used as a preliminary screening method to assess the potential for
interaction.

Cell Culture: Utilize a relevant cell line, such as primary chicken hepatocytes or a muscle cell
line.

o Treatment: Expose the cells to varying concentrations of Lasalocid, the antibiotic of interest,
and a combination of both.

 Viability Assays: After a defined incubation period, assess cell viability using methods such
as the MTT or LDH release assays.

» Biochemical Analysis: Analyze cell lysates or culture media for markers of cellular stress or
damage.

» Data Analysis: Determine the IC50 values for each compound alone and in combination to
assess for synergistic, additive, or antagonistic effects.

Specific Antibiotic Interactions
Lasalocid and Tiamulin

« Issue: Clinically significant and potentially lethal interactions are well-documented.
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» Recommendation: Avoid concurrent administration of Lasalocid and tiamulin[1]. The
interaction is thought to be due to tiamulin inhibiting the metabolism of Lasalocid, leading to
toxic accumulation[4].

Lasalocid and Chloramphenicol

 |Issue: Co-administration leads to severe myotoxicity in broiler chicks, characterized by
growth depression, ataxia, and paralysis[2].

o Biomarkers: Markedly increased serum levels of Creatine Kinase (CK) and Aspartate
Aminotransferase (GOT) are indicative of muscle damage[2].

o Experimental Evidence: Studies have shown that the severity of the toxic effects is
dependent on the dosage of Lasalocid and the duration of simultaneous administration[2].

Lasalocid and Florfenicol

 Issue: Due to its structural similarity to chloramphenicol, there is a potential for interaction
with Lasalocid. A now-retracted study suggested that co-administration could lead to
adverse effects on cardiac function and increased levels of CPK and uric acid in broiler
chickens|[3].

o Recommendation: Given the retraction of the primary study, further well-controlled studies
are necessary to establish the safety of co-administering Lasalocid and florfenicol.
Researchers should proceed with caution and monitor for signs of cardiotoxicity and
myotoxicity.

Lasalocid and Tetracyclines

 Issue: There is limited specific research on the interaction between Lasalocid and
tetracyclines in poultry. One study in dairy heifers investigated the effects of chlortetracycline
and Lasalocid on growth and found no beneficial effects of the combination compared to
control animals[5].

 Recommendation: Researchers should conduct preliminary in vitro or in vivo dose-finding
studies to assess the potential for interaction before proceeding with larger-scale
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experiments. Monitor for general signs of toxicity and any unexpected changes in the
efficacy of either drug.

Lasalocid and Sulfonamides

Issue: There is a lack of detailed, publicly available studies specifically investigating the
interaction between Lasalocid and sulfonamides in poultry.

Recommendation: Due to the limited data, researchers should exercise caution when co-
administering Lasalocid and sulfonamides. A thorough review of the metabolic pathways of
the specific sulfonamide being used is recommended to identify any potential for competitive
inhibition with Lasalocid metabolism. Initial studies should include a comprehensive
monitoring plan for clinical signs of toxicity and relevant biochemical parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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